Cas no 23555-00-2 (Hoechst 34580)

• Product Name: Hoechst 34580
• CAS No: 23555-00-2
• MF: C₂₇H₂₉N₇
• MW: 451.566064596176
• CID: 268308
• PubChem ID: 448202
• Update Time: 2025-08-02

Hoechst 34580 Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N,N-dimethyl-4-[5-(4-methyl-1-piperazinyl)[2,5'-bi-1H-benzimidazol]-2'-yl]-
• Hoechst 34580
• N,N-dimethyl-4-[6-[6-(4-methylpiperazin-1-yl)-1H-benzimidazol-2-yl]-1H-benzimidazol-2-yl]aniline
• 2'-(4-DIMETHYLAMINOPHENYL)-5-(4-METHYL-1-PIPERAZINYL)-2,5'-BI-BENZIMIDAZOLE
• 4-dimethylamino-1-{5'-[5''-(4'''-methylpiperazin-1'''-yl)-1H-benzimidazol-2''-yl]-3H-benzimidazol-2'-yl}benzene
• AC1L9LPO
• BBZ
• CS-1303
• DB04011
• HOE 34580
• Hoechst-34580
• N,N-dimethyl-4-[5-(4-methyl-piperazin-1-yl)-1(3)H,1'(3')H-[2,5']bibenzoimidazolyl-2'-yl]-aniline
• para-dimethylamino-Hoechst
• Proamine
• SureCN4997099
• NS00068892
• N,N-Dimethyl-4-(5-(4-methylpiperazin-1-yl)-1H,1'H-[2,5'-bibenzo[d]imidazol]-2'-yl)aniline
• Q27094867
• SCHEMBL19490889
• YAA55500
• HY-15560
• DTXSID40332276
• E76861
• HOE 34580;HOECHST-34580;HOECHST34580;HOE34580;HOE-34580
• BCP20754
• N,N-dimethyl-4-[5-(4-methylpiperazin-1-yl)-1H,1'H-2,5'-bibenzimidazol-2'-yl]aniline
• HOE 34580HOE 34580
• EX-A2895
• 23555-00-2
• BS-51407
• SCHEMBL4997099
• Hoechst 34580; HOE 34580
• AKOS040744082
• Hoechst34580
• A924225
• N,N-dimethyl-4-{5-[5-(4-methylpiperazin-1-yl)-1H-1,3-benzodiazol-2-yl]-1H-1,3-benzodiazol-2-yl}aniline
• DA-64225

• Inchi： 1S/C27H29N7/c1-32(2)20-7-4-18(5-8-20)26-28-22-10-6-19(16-24(22)30-26)27-29-23-11-9-21(17-25(23)31-27)34-14-12-33(3)13-15-34/h4-11,16-17H,12-15H2,1-3H3,(H,28,30)(H,29,31)
• InChI Key： VMCOQLKKSNQANE-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C3C(=C2)NC(C2=CC=C4C(=C2)NC(C2C=CC(=CC=2)N(C)C)=N4)=N3)CCN(C)CC1

Computed Properties

• Exact Mass: 451.24877
• Monoisotopic Mass: 451.248
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 4
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.1A^2
• XLogP3: 4.4

Experimental Properties

• Melting Point: >300℃
• Solubility: Soluble in dimethyl sulfoxide, water
• PSA: 67.08
• λmax: 392nm

Hoechst 34580 Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on Hoechst 34580

Hoechst 34580: A Comprehensive Overview of CAS No. 23555-00-2

Hoechst 34580, chemically identified by the CAS number 23555-00-2, is a compound that has garnered significant attention in the field of chemical and biomedical research. This compound, belonging to the Hoechst family of molecules, is widely recognized for its unique properties and applications in various scientific domains. The molecular structure of Hoechst 34580 exhibits distinct characteristics that make it a valuable tool in both academic research and industrial applications.

The primary significance of CAS No. 23555-00-2 lies in its role as a fluorescent dye, particularly in the study of nucleic acids and cellular processes. Hoechst 34580 is renowned for its ability to bind to DNA and emit fluorescence upon binding, making it an indispensable tool in fluorescence microscopy and flow cytometry. This property has enabled researchers to visualize and analyze cellular structures with high precision, contributing significantly to advancements in molecular biology and genetics.

In recent years, the applications of Hoechst 34580 have expanded beyond basic research into more specialized fields such as drug discovery and therapeutic development. The compound's ability to interact with nucleic acids has made it a candidate for studying the mechanisms of various diseases, including cancer. Recent studies have highlighted its potential in identifying novel therapeutic targets by providing insights into DNA replication and repair processes.

The chemical properties of Hoechst 34580 make it particularly useful in high-throughput screening assays, where its fluorescence characteristics allow for rapid and efficient screening of large libraries of compounds. This has accelerated the discovery of new drugs and has been instrumental in understanding the interactions between small molecules and biological targets. The compound's stability under various experimental conditions further enhances its utility in these assays.

Moreover, Hoechst 34580 has found applications in the field of epigenetics, where it is used to study modifications to DNA that do not involve changes to the underlying sequence. These modifications, known as epigenetic marks, play a crucial role in regulating gene expression and are often altered in diseases such as cancer. By binding specifically to certain DNA sequences, Hoechst 34580 helps researchers map these epigenetic marks with high accuracy.

The synthesis of CAS No. 23555-00-2 involves complex organic chemistry techniques that highlight the compound's structural complexity. The process typically requires multiple steps, including condensation reactions, purification methods, and careful control of reaction conditions to ensure high yield and purity. The synthetic pathways developed for Hoechst 34580 have set benchmarks for similar compounds due to their efficiency and scalability.

In addition to its research applications, Hoechst 34580 has practical implications in biotechnology and pharmaceutical industries. Its use as a fluorescent marker in cell culture and tissue imaging has facilitated advancements in diagnostic tools and medical imaging techniques. The compound's ability to provide real-time visualization of cellular processes has been particularly valuable in understanding disease progression and response to treatment.

The safety profile of Hoechst 34580 is another critical aspect that underscores its widespread use. While it is not classified as a hazardous material, proper handling procedures must be followed to ensure safety during storage, handling, and disposal. Researchers are advised to adhere to standard laboratory protocols to minimize any potential risks associated with its use.

The ongoing research into CAS No. 23555-00-2 continues to reveal new applications and insights into its mechanisms of action. Recent studies have explored its potential role in developing novel therapeutic strategies for neurological disorders by investigating its effects on neural cell communication. These findings underscore the versatility of Hoechst 34580 as a research tool with broad implications across multiple scientific disciplines.

In conclusion, Hoechst 34580 (CAS No. 23555-00-2) stands as a cornerstone compound in chemical and biomedical research due to its unique properties and wide-ranging applications. Its role as a fluorescent dye has revolutionized our understanding of cellular processes, while its contributions to drug discovery and therapeutic development continue to drive innovation in the field. As research progresses, it is expected that new applications for this remarkable compound will emerge, further solidifying its importance in scientific endeavors.